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Compound of Interest

Compound Name: ELB-139

Cat. No.: B1671162 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Disposal and Handling of the Anxiolytic Compound ELB-139.

This document provides essential safety and logistical information for the proper disposal and

handling of ELB-139 (1-(4-Chlorophenyl)-4-piperidin-1-yl-1,5-dihydro-imidazol-2-one), a

subtype-selective partial agonist at GABA-A receptors. Adherence to these procedures is

critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Disposal Plan
The primary directive for the disposal of ELB-139, based on safety data for structurally identical

compounds, is to dispose of the contents and container at an approved waste disposal plant.[1]

Under no circumstances should ELB-139 be disposed of down the drain or in regular trash.

Operational Plan for Disposal: A Step-by-Step Guide
Waste Segregation and Collection:

Solid Waste: Collect all solid ELB-139 waste, including contaminated personal protective

equipment (PPE), in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Solutions containing ELB-139 should be collected in a separate, labeled,

and sealed hazardous waste container. Avoid mixing with other solvent waste streams

unless compatibility has been confirmed.

Container Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "ELB-139 (1-(4-Chlorophenyl)-4-piperidin-1-yl-1,5-dihydro-imidazol-2-one)," and the

appropriate hazard pictograms.

Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, chemical-resistant gloves, and safety

goggles, when handling ELB-139 and its waste.

Spill Management:

In the event of a spill, evacuate the immediate area.

For solid spills, carefully sweep up the material to avoid dust formation and place it in a

designated hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

collect the absorbed material into a designated hazardous waste container.

Thoroughly clean the spill area with an appropriate solvent and then soap and water.

Final Disposal:

All waste containing ELB-139 must be disposed of through your institution's licensed

professional waste disposal service. Contact your Environmental Health and Safety (EHS)

department to schedule a waste pickup and for any institution-specific procedures.

Hazard Data
Based on the Safety Data Sheet for a structurally identical compound, ELB-139 should be

handled as a hazardous substance with the following classifications:
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Hazard Class GHS Category Hazard Statement

Acute toxicity, Oral Category 4 Harmful if swallowed.[1]

Skin irritation Category 2 Causes skin irritation.[1]

Serious eye damage Category 1
Causes serious eye damage.

[1]

Specific target organ toxicity -

single exposure
Category 3

May cause respiratory

irritation.[1]

Experimental Protocol Context: In Vivo Studies
In preclinical research, ELB-139 has been investigated for its anxiolytic and anticonvulsant

properties. A typical experimental protocol involving ELB-139 in rodent models would include

the following general steps:

Compound Preparation: ELB-139 is typically dissolved in a suitable vehicle, such as a

mixture of polyethylene glycol, Tween 80, and sterile water, for oral or intraperitoneal

administration.

Animal Dosing: The prepared ELB-139 solution is administered to the study animals at

predetermined doses.

Behavioral or Physiological Assessment: Following administration, animals are subjected to

various tests to evaluate the compound's effects on anxiety, seizure activity, or other relevant

parameters.

Sample Collection: At the conclusion of the experiment, biological samples (e.g., blood, brain

tissue) may be collected for pharmacokinetic or pharmacodynamic analysis.

Decontamination and Waste Disposal: All equipment, caging, and disposable materials

contaminated with ELB-139 are decontaminated or disposed of as hazardous waste

according to the procedures outlined above.

Signaling Pathway of ELB-139
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ELB-139 acts as a subtype-selective partial agonist at the GABA-A receptor, which is the

primary inhibitory neurotransmitter receptor in the central nervous system. Its mechanism of

action involves binding to a specific site on the GABA-A receptor complex, enhancing the effect

of the endogenous ligand, GABA. This leads to an increased influx of chloride ions into the

neuron, hyperpolarization of the cell membrane, and a reduction in neuronal excitability.
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Caption: Mechanism of action of ELB-139 as a partial agonist at the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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